molecular formula C21H25ClN2O B8390633 1-(4-Chlorobutyryl)-4-diphenylmethylpiperazine

1-(4-Chlorobutyryl)-4-diphenylmethylpiperazine

Cat. No.: B8390633
M. Wt: 356.9 g/mol
InChI Key: DYUKHJYEALNOGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Chlorobutyryl)-4-diphenylmethylpiperazine is a useful research compound. Its molecular formula is C21H25ClN2O and its molecular weight is 356.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C21H25ClN2O

Molecular Weight

356.9 g/mol

IUPAC Name

1-(4-benzhydrylpiperazin-1-yl)-4-chlorobutan-1-one

InChI

InChI=1S/C21H25ClN2O/c22-13-7-12-20(25)23-14-16-24(17-15-23)21(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-6,8-11,21H,7,12-17H2

InChI Key

DYUKHJYEALNOGO-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)CCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

25 g (99 mmol) benzhydrylpiperazine and 15.2 ml (109 mmol) TEA are present in 200 ml absolute THF and cooled to ca. 0° C. under moisture exclusion. 14 g (99 mmol) 4-chlorobutyric chloride are dissolved in 40 ml absolute THF and added dropwise. The mixture is stirred an additional three hours at RT and subsequently filtered. The filtrate is concentrated under vacuum, the residue is taken up in acetic acid ethyl ester and washed with saturated NaCl solution. The organic phase is dried over sodium sulfate and concentrated under vacuum until dry. The resin is further processed without further purification: yield 35.1 g (99%).
Quantity
25 g
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
15.2 mL
Type
reactant
Reaction Step Two
Quantity
14 g
Type
reactant
Reaction Step Three
Name
Quantity
40 mL
Type
solvent
Reaction Step Three
Name
Quantity
200 mL
Type
solvent
Reaction Step Four

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